Cas no 1214854-04-2 ((dimethylamino)(2-fluorophenyl)acetic acid hydrochloride)

• Product Name: (dimethylamino)(2-fluorophenyl)acetic acid hydrochloride
• CAS No: 1214854-04-2
• MF: C₁₀H₁₃ClFNO₂
• MW: 233.667125463486
• MDL: MFCD11841269
• CID: 4578294
• Update Time: 2025-06-08

(dimethylamino)(2-fluorophenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (Dimethylamino)(2-fluorophenyl)acetic acid hydrochloride
• 2-(Dimethylamino)-2-(2-fluorophenyl)acetic acid hydrochloride
• (dimethylamino)(2-fluorophenyl)acetic acid hydrochloride

• MDL： MFCD11841269
• Inchi： 1S/C10H12FNO2.ClH/c1-12(2)9(10(13)14)7-5-3-4-6-8(7)11;/h3-6,9H,1-2H3,(H,13,14);1H
• InChI Key： BVCIHIVJCGUPSG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)(N(C)C)C(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• XLogP3: 0.096

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (dimethylamino)(2-fluorophenyl)acetic acid hydrochloride

Introduction to (Dimethylamino)(2-Fluorophenyl)acetic Acid Hydrochloride (CAS No. 1214854-04-2)

(Dimethylamino)(2-fluorophenyl)acetic acid hydrochloride (CAS No. 1214854-04-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMAFPAH, is a derivative of (dimethylamino)(2-fluorophenyl)acetic acid and is characterized by its unique structural features, including a fluorinated aromatic ring and a dimethylamino group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more suitable for various biochemical and pharmacological studies. The fluorine atom in the aromatic ring can influence the compound's electronic properties, affecting its reactivity and binding affinity to biological targets. The dimethylamino group, on the other hand, can modulate the compound's basicity and lipophilicity, which are crucial factors in drug design and development.

Recent research has highlighted the potential of (dimethylamino)(2-fluorophenyl)acetic acid hydrochloride in various therapeutic areas. For instance, studies have shown that this compound exhibits promising anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, DMAFPAH has been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism of action is thought to involve modulation of neurotransmitter systems, particularly the GABAergic system, which plays a crucial role in regulating neuronal excitability.

The structural versatility of (dimethylamino)(2-fluorophenyl)acetic acid hydrochloride also makes it an attractive candidate for use as a building block in the synthesis of more complex molecules. Researchers have utilized this compound as a starting material for the development of novel drugs with enhanced pharmacological profiles. For example, derivatives of DMAFPAH have been synthesized and evaluated for their potential as selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression and anxiety disorders.

Moreover, the compound's ability to cross the blood-brain barrier (BBB) has been a subject of interest in neuropharmacology. Studies have shown that DMAFPAH can efficiently penetrate the BBB, making it a promising candidate for central nervous system (CNS) disorders. This property is particularly valuable for developing drugs that target neurological conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of (dimethylamino)(2-fluorophenyl)acetic acid hydrochloride has also been extensively studied. Toxicological assessments have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, (dimethylamino)(2-fluorophenyl)acetic acid hydrochloride (CAS No. 1214854-04-2) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new avenues for its use, highlighting its significance in advancing drug discovery and development efforts.